Cas no 113956-13-1 (C.I. Disperse Blue 79:2)
C.I. Disperse Blue 79:2 structure
Product Name:C.I. Disperse Blue 79:2
CAS No:113956-13-1
MF:C9H16N3O13P3
MW:467.156925201416
CID:192366
Update Time:2024-01-26
C.I. Disperse Blue 79:2 Chemical and Physical Properties
Names and Identifiers
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- C.I. Disperse Blue 79:2
- FantagenMarine Blue 2GL
- Synten Navy Blue P-BL
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- Inchi: 1S/C9H16N3O13P3/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
- InChI Key: RGWHQCVHVJXOKC-SHYZEUOFSA-N
- SMILES: P(=O)(O[H])(OP(=O)(O[H])OP(=O)(O[H])O[H])OC([H])([H])[C@]1([H])[C@]([H])(C([H])([H])[C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)O[H]
Computed Properties
- Exact Mass: 624.08165
Experimental Properties
- PSA: 205.17
C.I. Disperse Blue 79:2 Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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